Cas no 132391-70-9 ((11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione)

• Product Name: (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione
• CAS No: 132391-70-9
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 1104726
• PubChem ID: 396540
• Update Time: 2025-06-14

(11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione Chemical and Physical Properties

Names and Identifiers

• (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione
• (11aS)-8-hydroxy-7-methoxy-1,2,3,10,11,11a-hexahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11-dione
• 132391-70-9
• NCI60_036778
• (S)-8-Hydroxy-7-methoxy-1,2,3,11a-tetrahydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine-5,11(10H)-dione
• (S)-8-hydroxy-7-methoxy-1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H)-dione
• COBSHTCVQBUXRU-VIFPVBQESA-N
• CHEMBL1993268
• NSC-703010
• NSC703010
• SCHEMBL7712358
• CS-0140232
• (7S)-12-hydroxy-13-methoxy-3,9-diazatricyclo[8.4.0.0?,?]tetradeca-1(10),11,13-triene-2,8-dione

• Inchi： 1S/C13H14N2O4/c1-19-11-5-7-8(6-10(11)16)14-12(17)9-3-2-4-15(9)13(7)18/h5-6,9,16H,2-4H2,1H3,(H,14,17)/t9-/m0/s1
• InChI Key： COBSHTCVQBUXRU-VIFPVBQESA-N
• SMILES： O=C1[C@@H]2CCCN2C(C2C=C(C(=CC=2N1)O)OC)=O

Computed Properties

• Exact Mass: 262.09535693g/mol
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

Additional information on (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione

Recent Advances in the Study of (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione (CAS: 132391-70-9)

The compound (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione (CAS: 132391-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, belonging to the pyrrolobenzodiazepine (PBD) family, exhibits unique structural and functional properties that make it a promising candidate for therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its potential in treating various diseases, particularly cancer and infectious diseases.

One of the key findings in recent research is the compound's ability to interact with DNA, forming covalent adducts that disrupt DNA replication and transcription. This mechanism is particularly relevant in the context of cancer therapy, where targeting DNA integrity is a common strategy. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione exhibits potent cytotoxicity against a panel of cancer cell lines, with IC50 values in the nanomolar range. The study also highlighted the compound's selectivity for cancer cells over normal cells, suggesting a favorable therapeutic index.

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. A 2022 study in Antimicrobial Agents and Chemotherapy reported that (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to penetrate bacterial cell walls and interfere with essential cellular processes makes it a promising lead for the development of novel antibiotics.

The synthesis of (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione has also been a focus of recent research. A 2023 paper in Organic Letters described an improved synthetic route that enhances yield and purity while reducing the number of steps. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies. The new method employs asymmetric catalysis to achieve high enantiomeric purity, which is essential for maintaining the compound's biological activity.

Despite these promising developments, challenges remain in the clinical translation of (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione. Issues such as solubility, stability, and potential off-target effects need to be addressed. Ongoing research is exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. A 2023 study in Molecular Pharmaceutics reported the successful encapsulation of the compound in polymeric nanoparticles, which improved its bioavailability and reduced systemic toxicity in animal models.

In conclusion, (11aS)-2,3-dihydro-8-hydroxy-7-methoxy-1H-Pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H,11aH)-dione (CAS: 132391-70-9) represents a versatile and potent molecule with significant potential in both oncology and infectious disease therapy. Recent advances in understanding its mechanism of action, optimizing its synthesis, and improving its delivery have paved the way for further development. Future research should focus on advancing preclinical studies and exploring combination therapies to maximize its therapeutic efficacy.